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Compound of Interest

Compound Name: Gly-Pro-AMC hydrobromide
CAS No.: 115035-46-6
Cat. No.: B555460

Get Quote

This guide provides an in-depth overview of Gly-Pro-AMC hydrobromide, a crucial

fluorogenic substrate for researchers, scientists, and professionals in drug development. It

details its chemical properties, its application in enzyme activity assays, and the relevant

biological pathways.

Core Molecular Data

Gly-Pro-AMC (Glycyl-L-proline 7-amido-4-methylcoumarin) hydrobromide is a widely used

reagent in biochemical assays. Its fundamental molecular attributes are summarized below.

Property

Value

Molecular Formula

C17H19N304 + HBI[1][2] or C17H20BrN3O4[3][4]

Molecular Weight 410.3 g/mol [1][2] or 410.26 g/mol [3][4][5]
CAS Number 115035-46-6[1][2][3][5]

Appearance Off-white to light yellow solid[5]

Purity Typically >97%]1] or =298%[2][3]
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Application in Enzyme Activity Assays

Gly-Pro-AMC hydrobromide is primarily utilized as a fluorogenic substrate for the detection of
dipeptidyl peptidase IV (DPP-IV/CD26) activity.[4][5] It is also used to study the activity of other
proteases such as DPP7, DPP8, FAP, and PREP.[1] The principle of the assay is based on the
enzymatic cleavage of the Gly-Pro dipeptide from the non-fluorescent substrate. This cleavage
releases the highly fluorescent 7-amino-4-methylcoumarin (AMC) molecule. The resulting
fluorescence can be quantified to determine the enzyme's activity.

The fluorescence of the liberated AMC is typically measured at an excitation wavelength of
340-360 nm and an emission wavelength of 440-460 nm.[2]

The following is a generalized protocol for measuring DPP-1V activity using Gly-Pro-AMC
hydrobromide.

Materials:

Gly-Pro-AMC hydrobromide substrate solution (e.g., 50 uM in assay buffer)[4][5]

DPP-IV enzyme source (e.g., purified enzyme, cell lysate, or serum)

Assay Buffer (e.g., Tris-HCI, pH 8.0)

96-well black microplate

Fluorometric microplate reader
Procedure:

» Prepare the Gly-Pro-AMC hydrobromide substrate solution in the assay buffer to the
desired final concentration.

» Pipette the enzyme sample into the wells of the 96-well microplate.

e Initiate the reaction by adding the Gly-Pro-AMC hydrobromide substrate solution to each

well.

¢ Incubate the plate at 37°C for a specified period (e.g., 20 minutes).[5]
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» Measure the fluorescence intensity at an excitation wavelength of ~350 nm and an emission
wavelength of ~450 nm.[5]

e The enzyme activity is proportional to the rate of increase in fluorescence.

Biological Significance and Signaling Pathways

DPP-1V is a serine exopeptidase that cleaves X-proline dipeptides from the N-terminus of
polypeptides. It plays a significant role in various physiological processes, including glucose
metabolism, immune regulation, and inflammation. A key substrate of DPP-IV is the incretin
hormone glucagon-like peptide-1 (GLP-1), which stimulates insulin secretion. By inactivating
GLP-1, DPP-IV reduces insulin secretion. Therefore, inhibitors of DPP-1V are a major class of

drugs for the treatment of type 2 diabetes.

The following diagram illustrates the workflow for a typical DPP-IV inhibition assay using Gly-
Pro-AMC hydrobromide.

DPP-1V Inhibition Assay Workflow

Preparation

Prepare DPP-IV Enzyme Solution |

\

Mix Enzyme and Inhibitor
Prepare Inhibitor/Test Compound I—P| (Pre-incubation)

Prepare Gly-Pro-AMC
Substrate Solution

Reaction Incubation Detection & Analysis

Incubate at 37°C Measure Fluorescence Data Analysis:
(Ex: 350nm, Em: 450nm) Calculate % Inhibition

Add Substrate to Initiate Reaction

Click to download full resolution via product page
Caption: Workflow for a DPP-IV inhibition assay.

The signaling pathway involving DPP-IV and its substrate GLP-1 is critical in glucose
homeostasis. The diagram below outlines this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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